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Compound of Interest

Compound Name: Isovaleric acid-d7

Cat. No.: B12402204 Get Quote

Substance Identification and Properties
Isovaleric acid-d7 is the deuterated form of Isovaleric acid, a branched-chain fatty acid. While

specific safety data for the deuterated isotopologue is limited, the primary hazards are

expected to be similar to those of its non-deuterated counterpart due to their identical chemical

structures and functional groups.

Table 1: Physical and Chemical Properties
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Property Value Reference

Chemical Formula C₅H₃D₇O₂ [1]

Molecular Weight 109.17 g/mol [1]

CAS Number 1219805-32-9 [1]

Appearance Colorless to pale yellow liquid [2]

Odor
Strong, pungent, cheesy,

sweaty
[2]

Boiling Point 175-177 °C [3]

Melting Point -29 °C [2]

Flash Point 70-86 °C [2]

Density ~0.93 g/cm³ at 20 °C

Solubility

Slightly soluble in water;

miscible with ethanol and

ether.

[2]

Purity ≥98% [1]

Hazard Identification and Classification
Based on the GHS classification for Isovaleric acid, the deuterated form should be handled as

a substance with the following hazards:

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3/4 H227: Combustible liquid[3][4]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[5]

Skin Corrosion/Irritation 1B/1C
H314: Causes severe skin

burns and eye damage[6][7]

Serious Eye Damage 1
H318: Causes serious eye

damage[8]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[5]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[5]

Note: This classification is based on the non-deuterated Isovaleric acid and should be used as

a precautionary measure for Isovaleric acid-d7.

Toxicological Information
The primary toxicological concerns are acute oral toxicity and severe corrosive effects on skin

and eyes.

Table 3: Toxicological Data

Endpoint Species Value Reference

LD50 Oral Rat >2,000 mg/kg [3][7]

LD50 Dermal Rabbit 3,560 mg/kg [3]

Experimental Protocols: Safe Handling and Storage
Given the hygroscopic nature of many deuterated compounds and the hazards of Isovaleric

acid, stringent handling and storage protocols are essential to maintain isotopic purity and

ensure personnel safety.
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General Handling Protocol
Preparation:

Work in a well-ventilated fume hood.

Dry all glassware in an oven at >100°C for several hours and cool in a desiccator before

use.[9]

Ensure emergency eyewash stations and safety showers are accessible.

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves (e.g., nitrile), protective clothing, and eye/face

protection.[6][7]

Dispensing and Use:

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent H-D exchange with

atmospheric moisture.[9]

Avoid contact with water, alcohols, and other protic solvents unless part of the

experimental design.[9]

Use a dry syringe to withdraw the required volume from septum-capped bottles.[9]

Spill and Waste Disposal:

In case of a spill, absorb with an inert material (e.g., sand, diatomite) and place in a sealed

container for disposal.[3]

Dispose of contents/container to an approved waste disposal plant.[5]

Storage Protocol
Temperature: Store at 4°C for long-term stability.[1]

Atmosphere: Keep in a tightly sealed container under a dry, inert atmosphere to prevent

moisture absorption and maintain isotopic purity.[9]
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Light: Store in amber vials or other light-protecting containers to prevent degradation.[10]

Incompatibilities: Store away from bases, strong oxidizing agents, and reducing agents.[4]

Visualized Workflows
Safe Handling Workflow
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Safe Handling Workflow for Isovaleric Acid-d7
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Caption: Workflow for the safe handling of Isovaleric acid-d7.
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Logical Relationship of Hazards

Hazard Relationships of Isovaleric Acid-d7

Physical Hazards Health Hazards Environmental Hazards

Isovaleric Acid-d7

Combustible Liquid (H227) Harmful if Swallowed (H302) Causes Severe Skin Burns (H314) Causes Serious Eye Damage (H314) Very Toxic to Aquatic Life (H400, H410)

Click to download full resolution via product page

Caption: Key hazard classifications for Isovaleric acid-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. consolidated-chemical.com [consolidated-chemical.com]

3. agilent.com [agilent.com]

4. Isovaleric Acid SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

5. Isovaleric acid|MSDS [dcchemicals.com]

6. pentachemicals.eu [pentachemicals.eu]

7. bio.vu.nl [bio.vu.nl]

8. Isovaleric Acid | C5H10O2 | CID 10430 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. benchchem.com [benchchem.com]

10. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12402204?utm_src=pdf-body-img
https://www.benchchem.com/product/b12402204?utm_src=pdf-body
https://www.benchchem.com/product/b12402204?utm_src=pdf-custom-synthesis
https://www.chemscene.com/1219805-32-9.html
https://consolidated-chemical.com/product/isovaleric-acid-premium-fragrance-aroma-compound/
https://www.agilent.com/cs/library/msds/FLPK-005G_NAEnglish.pdf
https://www.flinnsci.com/sds_420.8-isovaleric-acid/sds_420.8/
https://dcchemicals.com/msds/MSDS_DC33821.html
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Isovaleric%20acid_0916_2.0.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/isovaleric%20acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isovaleric-Acid
https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Safeguarding_Deuterated_Compounds_An_In_depth_Technical_Guide_to_Storage_and_Stability.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Isovaleric acid-d7 safety data sheet (SDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402204#isovaleric-acid-d7-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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